Cas no 2138405-21-5 (tert-butyl N-(1-methyl-5-{[(propan-2-yl)amino]methyl}-1H-pyrazol-3-yl)carbamate)

• Product Name: tert-butyl N-(1-methyl-5-{[(propan-2-yl)amino]methyl}-1H-pyrazol-3-yl)carbamate
• CAS No: 2138405-21-5
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6199935
• PubChem ID: 165457492
• Update Time: 2025-11-03

tert-butyl N-(1-methyl-5-{[(propan-2-yl)amino]methyl}-1H-pyrazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2138405-21-5
• tert-butyl N-(1-methyl-5-{[(propan-2-yl)amino]methyl}-1H-pyrazol-3-yl)carbamate
• EN300-701358

• Inchi： 1S/C13H24N4O2/c1-9(2)14-8-10-7-11(16-17(10)6)15-12(18)19-13(3,4)5/h7,9,14H,8H2,1-6H3,(H,15,16,18)
• InChI Key： GZWKSZOTDIPMFJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(CNC(C)C)N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.2Ų

Additional information on tert-butyl N-(1-methyl-5-{[(propan-2-yl)amino]methyl}-1H-pyrazol-3-yl)carbamate

tert-butyl N-(1-methyl-5-{[(propan-2-yl)amino]methyl}-1H-pyrazol-3-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(1-methyl-5-{[(propan-2-yl)amino]methyl}-1H-pyrazol-3-yl)carbamate (CAS No: 2138405-21-5) is a highly specialized organic compound with a complex structure and diverse applications in the field of chemistry and materials science. This compound belongs to the class of carbamates, which are widely used in various industries due to their unique chemical properties and reactivity.

Carbamates are derivatives of carbamic acid, characterized by the presence of an amino group attached to a carbonyl group. The tert-butyl substituent in this compound adds steric bulk, which can influence its reactivity and stability. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural feature of this compound. Pyrazole derivatives are known for their versatility and are extensively studied for their potential in pharmaceuticals, agrochemicals, and materials science.

The propan-2-yl amino methyl group attached to the pyrazole ring introduces additional functionality, enhancing the compound's potential for various chemical reactions and applications. Recent studies have highlighted the importance of such substituted pyrazoles in the development of new drugs and agrochemicals due to their ability to interact with biological targets in a specific manner.

One of the most promising areas of research involving this compound is its application in pesticide development. The pyrazole moiety is known to exhibit significant insecticidal activity, making it a valuable component in agricultural chemicals. Additionally, the tert-butyl group contributes to the stability and bioavailability of the compound, which are critical factors in determining its effectiveness as a pesticide.

In the pharmaceutical industry, this compound has shown potential as a drug delivery agent. The unique structure of the molecule allows for controlled release mechanisms, which are essential in targeted drug delivery systems. Recent advancements in nanotechnology have further expanded its applications, with researchers exploring its use in nanoparticle formulations for drug delivery.

The synthesis of tert-butyl N-(1-methyl-5-{[(propan-2-yl)amino]methyl}-1H-pyrazol-3-yl)carbamate involves a series of carefully designed organic reactions. The process typically begins with the preparation of the pyrazole ring, followed by functionalization with the amino methyl group and subsequent attachment of the tert-butyl carbamate moiety. These steps require precise control over reaction conditions to ensure high yields and purity.

Recent studies have also focused on understanding the biodegradation pathways of this compound. As environmental concerns continue to grow, there is an increasing need for compounds that can be safely metabolized or decomposed without causing harm to ecosystems. Preliminary results suggest that this compound exhibits moderate biodegradability under specific environmental conditions, though further research is needed to fully characterize its environmental impact.

In conclusion, tert-butyl N-(1-methyl-5-{[(propan-2-yl)amino]methyl}-1H-pyrazol-3-yl)carbamate (CAS No: 2138405-21-5) is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as pest control, drug delivery systems, and advanced materials science.